Cas no 110099-94-0 (2-(methylsulfanyl)pyrimidine-5-carboxylic acid)
2-(methylsulfanyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(methylthio)pyrimidine-5-carboxylic acid
- 2-(methylthio)-5-Pyrimidinecarboxylic acid
- 2-(methylthio)pyrimidine-5-carboxylic acid(SALTDATA: FREE)
- 2-methylsulfanylpyrimidine-5-carboxylic acid
- ASISCHEM A03574
- 2-(methylsulfanyl)pyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylic acid, 2-(methylthio)-
- 2-Methylsulfanyl-pyrimidine-5-carboxylic acid
- ASN 11212123
- BIJIAHGQTQWGJB-UHFFFAOYSA-N
- HMS1701E15
- RP23239
- PB17421
- 2
- 2-Methylthio-5-hydroxycarbonylpyrimidine
- BR-
-
- MDL: MFCD07394096
- Inchi: 1S/C6H6N2O2S/c1-11-6-7-2-4(3-8-6)5(9)10/h2-3H,1H3,(H,9,10)
- InChI Key: BIJIAHGQTQWGJB-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C(C(=O)O)C=N1
Computed Properties
- Exact Mass: 170.01500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 146
- Topological Polar Surface Area: 88.4
Experimental Properties
- Density: 1.45
- PSA: 88.38000
- LogP: 0.89670
2-(methylsulfanyl)pyrimidine-5-carboxylic acid Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(methylsulfanyl)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TZ544-1g |
2-(methylsulfanyl)pyrimidine-5-carboxylic acid |
110099-94-0 | 98% | 1g |
772.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TZ544-250mg |
2-(methylsulfanyl)pyrimidine-5-carboxylic acid |
110099-94-0 | 98% | 250mg |
470CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TZ544-50mg |
2-(methylsulfanyl)pyrimidine-5-carboxylic acid |
110099-94-0 | 98% | 50mg |
103.0CNY | 2021-07-12 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A92620-5g |
2-(Methylthio)pyrimidine-5-carboxylic acid |
110099-94-0 | 98% | 5g |
¥2576.0 | 2021-09-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A92620-1g |
2-(Methylthio)pyrimidine-5-carboxylic acid |
110099-94-0 | 98% | 1g |
¥566.0 | 2021-09-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A92620-250mg |
2-(Methylthio)pyrimidine-5-carboxylic acid |
110099-94-0 | 98% | 250mg |
¥266.0 | 2021-09-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A92620-25g |
2-(Methylthio)pyrimidine-5-carboxylic acid |
110099-94-0 | 98% | 25g |
¥9016.0 | 2021-09-10 | |
| Chemenu | CM166516-5g |
2-(Methylthio)pyrimidine-5-carboxylic acid |
110099-94-0 | 98% | 5g |
$266 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M855231-1g |
2-(Methylthio)pyrimidine-5-carboxylic acid |
110099-94-0 | 98% | 1g |
3,445.20 | 2021-05-17 | |
| Matrix Scientific | 073037-1g |
2-(Methylthio)pyrimidine-5-carboxylic acid, 95+% |
110099-94-0 | 95+% | 1g |
$393.00 | 2023-09-06 |
2-(methylsulfanyl)pyrimidine-5-carboxylic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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